Cas no 68900-67-4 (Benzene,1,1'-oxybis[ethyl-)

Benzene,1,1'-oxybis[ethyl- structure
Benzene,1,1'-oxybis[ethyl- structure
Product Name:Benzene,1,1'-oxybis[ethyl-
CAS No:68900-67-4
MF:C16H18O
MW:226.313524723053
CID:505650
PubChem ID:19033860
Update Time:2025-04-19

Benzene,1,1'-oxybis[ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-oxybis(ethylbenzene)
    • DTXSID50891001
    • SCHEMBL475213
    • 68900-67-4
    • Benzene,1,1'-oxybis[ethyl-
    • Inchi: 1S/C16H18O/c1-3-13-9-5-7-11-15(13)17-16-12-8-6-10-14(16)4-2/h5-12H,3-4H2,1-2H3
    • InChI Key: YIMFCJMGPKCUNS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1CC)C1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 226.136
  • Monoisotopic Mass: 226.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.017
  • Boiling Point: 319°C at 760 mmHg
  • Flash Point: 157.1°C
  • Refractive Index: 1.554

Benzene,1,1'-oxybis[ethyl- Related Literature

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